Cas no 29530-39-0 (Diazene, 1-(2-nitrophenyl)-2-phenyl-)

• Product name: Diazene, 1-(2-nitrophenyl)-2-phenyl-
• CAS No: 29530-39-0
• MF: C₁₂H₉N₃O₂
• MW: 227.218762159348
• CID: 2927664

Diazene, 1-(2-nitrophenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Diazene, 1-(2-nitrophenyl)-2-phenyl-

• Inchi： 1S/C12H9N3O2/c16-15(17)12-9-5-4-8-11(12)14-13-10-6-2-1-3-7-10/h1-9H
• InChI Key： DSZOTMKIKJOOPG-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1[N+]([O-])=O)=NC1=CC=CC=C1

Computed Properties

• Exact Mass: 227.069
• Monoisotopic Mass: 227.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Color/Form: Yellow crystalline solid
• Density: 1.23
• Boiling Point: 386.3°C at 760 mmHg
• Flash Point: 187.5°C
• Refractive Index: 1.62
• LogP: 4.53340